1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3,4-dimethoxyphenethyl)azetidine-3-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C21H24N6O3/c1-29-17-5-4-15(10-18(17)30-2)6-8-22-21(28)16-12-26(13-16)19-11-20(24-14-23-19)27-9-3-7-25-27/h3-5,7,9-11,14,16H,6,8,12-13H2,1-2H3,(H,22,28)
• InChI Key: RRJWFBKYLZFVFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2CN(C2)C3=NC=NC(=C3)N4C=CC=N4)OC
• Molecular Formula: C21H24N6O3
• Molecular Weight: 408.5 g/mol

Description

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3,4-dimethoxyphenethyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C21H24N6O3 and its molecular weight is 408.462. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3,4-dimethoxyphenethyl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3,4-dimethoxyphenethyl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anticancer and Anti-inflammatory Agents : Novel series of pyrazolopyrimidine derivatives have been synthesized for their potential anticancer and anti-inflammatory activities. These compounds were evaluated for cytotoxic effects against various cancer cell lines and for their ability to inhibit 5-lipoxygenase, an enzyme involved in the inflammatory process (Rahmouni et al., 2016).

• Antimicrobial and Antitubercular Activities : Pyrimidine-azetidinone analogues have been explored for their antioxidant, in vitro antimicrobial, and antitubercular activities. These studies aim at identifying new compounds with potent antibacterial and antituberculosis properties (Chandrashekaraiah et al., 2014).

• Anti-Cancer Activities : Synthesis and structural elucidation of pyrazolopyrimidine and Schiff bases derived from 5-amino-3-(arylamino)-1H-pyrazole-4-carboxamides, showing in vitro antitumor activities against different human cancer cell lines (Hafez et al., 2013).

• Antiviral Activities : Research into thieno[2,3-d]-pyrimidine derivatives has demonstrated potent SARS-CoV 3C-like protease inhibition, indicating potential applications in developing antiviral therapies (El-All et al., 2016).

Novel Synthetic Methods and Chemical Properties

• Ultrasound-Assisted Synthesis : Ultrasound irradiation has been used to synthesize antipyrinyl-pyrazolopyrimidines, highlighting innovative approaches to chemical synthesis that could lead to new therapeutic agents with anti-inflammatory and anti-cancer activities (Kaping et al., 2020).

• Microwave Irradiative Cyclocondensation : This technique has been employed to synthesize pyrimidine linked pyrazole heterocyclics, showcasing a method for creating compounds with potential insecticidal and antibacterial properties (Deohate & Palaspagar, 2020).